Cas no 1993314-53-6 (3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 1993314-53-6
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 6414777
• PubChem ID: 121604443
• Update Time: 2025-08-03

3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• EN300-19466309
• (1s,3s)-3-{[(benzyloxy)carbonyl]amino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 1993314-53-6
• AKOS026739698
• EN300-44827082

• Inchi： 1S/C14H14F3NO4/c15-14(16,17)13(6-10(7-13)11(19)20)18-12(21)22-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,18,21)(H,19,20)
• InChI Key： IFPLDWYLOVITGU-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C(=O)O)C1)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 1993314-53-6)

3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1993314-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with functional groups that enhance its utility in synthetic applications and biological studies. The presence of a trifluoromethyl group and an amino-benzyloxy moiety imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid contribute to its potential applications in drug discovery. The trifluoromethyl group is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of bioactive molecules. In contrast, the benzyloxy)carbonylamino group serves as a protective moiety for amino groups during synthetic processes, ensuring selective reactivity and minimizing unwanted side reactions. Such structural attributes make this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways associated with human diseases. The cyclobutane scaffold, present in 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid, has been extensively studied for its potential to interact with biological targets due to its rigid three-membered ring structure. This rigidity can facilitate precise binding interactions with protein receptors, enhancing the efficacy of drug candidates. Moreover, the incorporation of fluorine atoms into the molecule can improve pharmacokinetic properties, such as solubility and metabolic resistance, which are essential for clinical success.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have demonstrated that the trifluoromethyl group in 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid can engage in favorable interactions with hydrophobic pockets of target proteins, thereby enhancing binding affinity. Additionally, the benzyloxy)carbonylamino group can be selectively removed under specific conditions, allowing for the synthesis of derivatives with tailored pharmacological profiles. These findings highlight the compound's versatility and its potential as a building block for drug development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in modern drug design. Fluoroaromatics and fluoroalkanes are frequently incorporated into drug molecules due to their ability to improve pharmacological properties without altering core structural motifs. The presence of a trifluoromethyl group in 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid aligns with this trend, positioning it as a valuable asset in medicinal chemistry libraries. Furthermore, the cyclobutane ring provides a scaffold that can be modified further to explore new chemical space, potentially leading to the discovery of novel therapeutic entities.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 1993314-53-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including the trifluoromethyl and benzyloxy)carbonylamino groups, make it a versatile intermediate for synthesizing bioactive molecules. As computational methods continue to refine our understanding of molecular interactions, compounds like this are likely to play an increasingly important role in the development of next-generation drugs targeting complex diseases.